Cas no 872181-59-4 (1-(3,5-DIFLUOROPHENYL)ETHANOL)

1-(3,5-DIFLUOROPHENYL)ETHANOL structure
1-(3,5-DIFLUOROPHENYL)ETHANOL structure
Product Name:1-(3,5-DIFLUOROPHENYL)ETHANOL
CAS No:872181-59-4
Molecular Formula:C8H8F2O
Molecular Weight:158.145329475403
MDL:MFCD04038285
CID:992354
PubChem ID:2782326

1-(3,5-DIFLUOROPHENYL)ETHANOL Properties

Names and Identifiers

    • 1-(3,5-DIFLUOROPHENYL)ETHANOL
    • 1-(3,5-DIFLUOROPHENYL)ETHAN-1-OL
    • (+)-3,5-Difluoro-alpha-methylbenzenemethanol
    • DTXSID60963647
    • FT-0676815
    • AS-33197
    • J-500037
    • CS-0149386
    • J-501724
    • MFCD04038285
    • 872181-59-4
    • SB84565
    • UEGDJZYKJPZJAA-UHFFFAOYSA-N
    • SCHEMBL1154665
    • 3,5-Difluorophenylmethylcarbinol
    • AKOS009158498
    • Z838968736
    • (alphaR)-3,5-Difluoro-alpha-methylbenzenemethanol
    • EN300-105302
    • A862720
    • FT-0762244
    • 3,5-Difluoro-α-methylbenzenemethanol (ACI)
    • 3,5-Difluoro-alpha-methylbenzyl alcohol
    • (3,5-Difluorophenyl)methylcarbinol, 1-(3,5-Difluorophenyl)ethan-1-ol
    • DB-092622
    • MFCD18831076
    • benzenemethanol, 3,5-difluoro-alpha-methyl-, (-)-;3,5-difluorophenethyl alcohol;
    • SY284675
    • DB-017179
    • MDL: MFCD04038285
    • InChIKey: UEGDJZYKJPZJAA-UHFFFAOYSA-N
    • Inchi: 1S/C8H8F2O/c1-5(11)6-2-7(9)4-8(10)3-6/h2-5,11H,1H3
    • SMILES: FC1C=C(C(C)O)C=C(F)C=1

Computed Properties

  • Exact Mass: 158.05432120g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 158.05432120g/mol
  • Heavy Atom Count: 11
  • Complexity: 119
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.6
  • Topological Polar Surface Area: 20.2Ų

1-(3,5-DIFLUOROPHENYL)ETHANOL Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003DCT-250mg
1-(3,5-Difluorophenyl)ethanol
872181-59-4 95%
250mg
$16.00 2025-02-19
A2B Chem LLC
AB56477-250mg
1-(3,5-Difluorophenyl)ethan-1-ol
872181-59-4 95%
250mg
$16.00 2024-04-19
Aaron
AR003DL5-100mg
1-(3,5-Difluorophenyl)ethanol
872181-59-4 95%
100mg
$9.00 2025-01-22
abcr
AB229108-1 g
1-(3,5-Difluorophenyl)ethanol, 95%; .
872181-59-4 95%
1g
€146.00 2023-04-27
Alichem
A019120851-10g
1-(3,5-Difluorophenyl)ethanol
872181-59-4 95%
10g
$486.54 2023-08-31
Ambeed
A108700-250mg
1-(3,5-Difluorophenyl)ethanol
872181-59-4 95%
250mg
$21.0
Apollo Scientific
PC2001-1g
3,5-Difluoro-alpha-methylbenzyl alcohol
872181-59-4 97%
1g
£162.00 2025-02-21
Enamine
EN300-105302-0.05g
1-(3,5-difluorophenyl)ethan-1-ol
872181-59-4 95%
0.05g
$19.0 2023-10-28
Fluorochem
013823-1g
1-(3,5-Difluorophenyl)ethan-1-ol
872181-59-4 97%
1g
£92.00 2022-03-01
TRC
D445518-50mg
1-(3,5-Difluorophenyl)ethanol
872181-59-4
50mg
$ 50.00 2022-06-05

1-(3,5-DIFLUOROPHENYL)ETHANOL Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Catalysts: Potassium tert-butoxide ,  Cobalt chloride (CoCl2) ,  1H-Imidazolium, 1,1′-(iminodi-2,1-ethanediyl)bis[3-(2,4,6-trimethylphenyl)-, chl… Solvents: Tetrahydrofuran ;  30 s
1.2 Reagents: Hydrogen ;  16 h, 30 bar, 60 °C
Reference
A Practical and Stereoselective In Situ NHC-Cobalt Catalytic System for Hydrogenation of Ketones and Aldehydes
Zhong, Rui; et al, Chem, 2019, 5(6), 1552-1566

1-(3,5-DIFLUOROPHENYL)ETHANOL Raw materials

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1-(3,5-DIFLUOROPHENYL)ETHANOL Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:872181-59-4)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com

1-(3,5-DIFLUOROPHENYL)ETHANOL Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:872181-59-4)1-(3,5-DIFLUOROPHENYL)ETHANOL
A862720
Purity:99%/99%
Quantity:5g/25g
Price($):158.0/536.0